Cas no 2228283-61-0 (5-(1,3-Benzothiazol-2-yl)-3-methylidenepentan-1-amine)

• Product Name: 5-(1,3-Benzothiazol-2-yl)-3-methylidenepentan-1-amine
• CAS No: 2228283-61-0
• MF: C₁₃H₁₆N₂S
• MW: 232.344541549683
• CID: 5792665
• PubChem ID: 165629026
• Update Time: 2025-06-08

5-(1,3-Benzothiazol-2-yl)-3-methylidenepentan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1787041
• 5-(1,3-benzothiazol-2-yl)-3-methylidenepentan-1-amine
• 2228283-61-0
• 5-(1,3-Benzothiazol-2-yl)-3-methylidenepentan-1-amine

• Inchi： 1S/C13H16N2S/c1-10(8-9-14)6-7-13-15-11-4-2-3-5-12(11)16-13/h2-5H,1,6-9,14H2
• InChI Key： PUASIBGLRUHIAY-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1CCC(=C)CCN

Computed Properties

• Exact Mass: 232.10341969g/mol
• Monoisotopic Mass: 232.10341969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 67.2Ų

Additional information on 5-(1,3-Benzothiazol-2-yl)-3-methylidenepentan-1-amine

Comprehensive Overview of 5-(1,3-Benzothiazol-2-yl)-3-methylidenepentan-1-amine (CAS No. 2228283-61-0)

5-(1,3-Benzothiazol-2-yl)-3-methylidenepentan-1-amine (CAS No. 2228283-61-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound features a unique benzothiazole core, which is known for its diverse biological activities and applications in drug discovery. The presence of a methylidene group and an amine functionality further enhances its reactivity, making it a valuable intermediate for synthesizing more complex molecules.

In recent years, researchers have explored the potential of 5-(1,3-Benzothiazol-2-yl)-3-methylidenepentan-1-amine in the development of novel therapeutics. The benzothiazole moiety, in particular, is a common scaffold in pharmaceuticals due to its ability to interact with various biological targets. This has led to increased interest in understanding the compound's structure-activity relationship (SAR), a topic frequently searched by chemists and pharmacologists. Additionally, its potential role in addressing neurodegenerative diseases and cancer has been a hot topic in academic and industrial research.

The synthesis of 5-(1,3-Benzothiazol-2-yl)-3-methylidenepentan-1-amine involves multi-step organic reactions, often starting from commercially available 2-aminothiophenol derivatives. Optimizing the yield and purity of this compound is a common challenge, as highlighted in numerous synthetic chemistry forums and publications. Researchers often search for efficient synthetic routes or catalytic methods to improve the production process, reflecting the compound's growing importance in industrial applications.

Beyond pharmaceuticals, 5-(1,3-Benzothiazol-2-yl)-3-methylidenepentan-1-amine has shown promise in material science. Its conjugated system and electron-rich nature make it a candidate for developing organic semiconductors and fluorescent probes. These applications align with the rising demand for sustainable materials and green chemistry, topics that dominate modern scientific discourse. The compound's potential in optoelectronic devices is another area of active investigation, often discussed in nanotechnology and materials engineering communities.

From a commercial perspective, the global market for benzothiazole derivatives is expanding, driven by their versatility in drug development and advanced materials. Companies specializing in fine chemicals and custom synthesis frequently list 5-(1,3-Benzothiazol-2-yl)-3-methylidenepentan-1-amine as a high-value product, catering to research institutions and pharmaceutical firms. This trend is reflected in the increasing number of patent filings and scientific publications referencing the compound.

In conclusion, 5-(1,3-Benzothiazol-2-yl)-3-methylidenepentan-1-amine (CAS No. 2228283-61-0) represents a fascinating intersection of chemistry, biology, and materials science. Its multifunctional properties and broad applicability make it a subject of ongoing research and innovation. As scientists continue to uncover its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and technology.